Cas no 62176-32-3 (5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid)

• Product Name: 5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid
• CAS No: 62176-32-3
• MF: C₁₄H₁₀Cl₂O₃
• MW: 297.133402347565
• MDL: MFCD02729234
• CID: 455443
• Update Time: 2025-05-21

5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-[(2-chlorophenyl)methoxy]-
• 5-chloro-2-[(2-chlorophenyl)methoxy]benzoic acid
• 5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid

• MDL： MFCD02729234
• Inchi： 1S/C14H10Cl2O3/c15-10-5-6-13(11(7-10)14(17)18)19-8-9-3-1-2-4-12(9)16/h1-7H,8H2,(H,17,18)
• InChI Key： IDNZPYQKMSEJAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1C=CC(=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 296.0008

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid

5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid (CAS No. 62176-32-3): Properties, Applications, and Market Insights

5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid (CAS No. 62176-32-3) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This chlorinated benzoic acid derivative is known for its unique structural features, combining a chlorobenzyl group with a chlorobenzoic acid backbone. Its molecular formula is C₁₄H₁₀Cl₂O₃, and it exhibits a molecular weight of 297.13 g/mol. The compound is often sought after for its potential as an intermediate in the synthesis of bioactive molecules, making it a topic of interest in drug discovery and material science.

The physicochemical properties of 5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid include a white to off-white crystalline appearance, moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), and limited solubility in water. Its melting point ranges between 150-155°C, which is typical for aromatic carboxylic acids. Researchers value this compound for its stability under standard laboratory conditions, though it should be stored in a cool, dry place away from strong oxidizing agents to maintain its integrity.

In the pharmaceutical industry, 5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid serves as a key building block for the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial compounds. The presence of two chlorine atoms in its structure enhances its bioactivity, making it a valuable scaffold for medicinal chemistry. Additionally, its chlorobenzyl ether moiety contributes to improved lipophilicity, which can influence drug absorption and distribution properties.

The chemical synthesis of 5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid typically involves the Williamson ether synthesis, where 5-chlorosalicylic acid reacts with 2-chlorobenzyl chloride under basic conditions. This reaction is often catalyzed by potassium carbonate in aprotic solvents like acetone or acetonitrile. The process requires careful control of temperature and pH to maximize yield and purity. Advanced purification techniques, such as recrystallization or column chromatography, are employed to obtain the final product with high chemical purity (>98%), as confirmed by HPLC analysis.

From an analytical chemistry perspective, 5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid can be characterized using various spectroscopic methods. Fourier-transform infrared spectroscopy (FTIR) reveals characteristic absorption bands for the carboxylic acid group (1700-1725 cm^-1) and aromatic C-Cl stretches (750-800 cm^-1). Nuclear magnetic resonance (NMR) spectroscopy shows distinct proton signals for the benzyl methylene group (δ 4.8-5.2 ppm) and aromatic protons (δ 7.2-8.0 ppm). Mass spectrometry provides confirmation of the molecular ion peak at m/z 297, corresponding to the compound's molecular weight.

The market demand for 5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid has shown steady growth, particularly from pharmaceutical research organizations and contract manufacturing companies. With the increasing focus on targeted drug delivery systems and personalized medicine, this compound has gained attention as a potential candidate for prodrug development. Suppliers typically offer it in quantities ranging from milligrams to kilograms, with pricing varying based on purity grade and order volume. Current market trends indicate growing interest from Asia-Pacific regions, where pharmaceutical innovation is rapidly expanding.

In material science applications, researchers have investigated 5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid for its potential in polymer modification and liquid crystal development. The compound's rigid aromatic structure and functional groups make it suitable for creating novel monomers with specific thermal and optical properties. Some studies have explored its incorporation into supramolecular assemblies, where its hydrogen-bonding capacity and π-π stacking interactions can be utilized for designing advanced functional materials.

From a regulatory perspective, 5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid is generally classified as a laboratory chemical for research purposes. While it doesn't fall under strict regulatory controls, proper handling procedures should be followed, including the use of personal protective equipment (PPE) such as gloves and safety glasses. Material Safety Data Sheets (MSDS) provide comprehensive information about its handling, storage, and disposal requirements to ensure workplace safety and environmental protection.

The research potential of 5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid continues to expand, with recent publications exploring its derivatives as potential kinase inhibitors and antimicrobial agents. Computational chemistry studies utilizing molecular docking and quantitative structure-activity relationship (QSAR) models have provided insights into its binding interactions with biological targets. These developments align with current trends in drug discovery, where researchers seek structurally diverse scaffolds with modifiable functional groups for lead optimization.

For laboratories working with 5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid, proper storage conditions are essential to maintain its stability. The compound should be kept in airtight containers at temperatures between 2-8°C, protected from light and moisture. Long-term stability studies indicate that under these conditions, the material can maintain its chemical integrity for several years. Quality control measures typically include periodic purity checks using chromatographic methods to ensure consistency in research applications.

The future outlook for 5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid appears promising, particularly in the context of green chemistry initiatives. Researchers are investigating more sustainable synthetic routes using biocatalysts or microwave-assisted reactions to reduce energy consumption and waste generation. Additionally, there's growing interest in developing continuous flow processes for its production, which could improve scalability and cost-efficiency for industrial applications. These advancements align with the pharmaceutical industry's increasing focus on environmentally friendly manufacturing practices.

In conclusion, 5-Chloro-2-(2-chlorobenzyl)oxybenzoic Acid (CAS No. 62176-32-3) represents a versatile chemical entity with broad applications in pharmaceutical research and material science. Its unique structural features, combined with its synthetic accessibility, make it a valuable tool for chemists exploring new bioactive compounds and functional materials. As research continues to uncover new potential uses for this compound, its importance in scientific innovation is likely to grow, particularly in areas addressing current healthcare challenges and advanced material development.